2-methyl-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)pyridine

• IUPAC Name: 2-methyl-3-[(2-methylpyridin-3-yl)oxymethyl]-5,6-dihydro-4H-cyclopenta[c]pyrazole
• InChI: InChI=1S/C14H17N3O/c1-10-14(7-4-8-15-10)18-9-13-11-5-3-6-12(11)16-17(13)2/h4,7-8H,3,5-6,9H2,1-2H3
• InChI Key: KDPYZFOGZPVHJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OCC2=C3CCCC3=NN2C
• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol
• CAS No.: 2640884-86-0

Description

2-Methyl-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)pyridine is a heterocyclic compound featuring a pyridine core substituted at position 3 with a methoxy-linked cyclopenta[c]pyrazole moiety. The pyridine ring is further substituted with a methyl group at position 2.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Molecular Properties

The compound’s uniqueness lies in its cyclopenta[c]pyrazole-pyridine hybrid structure , which distinguishes it from other derivatives. Below is a comparative analysis with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Bioactivity/Application	Reference
Target: 2-Methyl-3-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)pyridine	C₁₄H₁₆N₃O*	~250.3	2-methylpyridine, cyclopenta[c]pyrazol-3-ylmethoxy	Inferred antiviral/antibacterial potential
2-({2-Methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile	C₁₅H₁₅N₃O	253.3	Benzonitrile substituent	Not reported
6-(3-Methyl-5,6-dihydrocyclopenta[c]pyrazol-1(4H)-yl)pyrimidine-4(3H)-thione	C₁₁H₁₂N₄S	232.3	Pyrimidine-thione	Not reported
2-Methyl-2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid	C₈H₁₀N₂O₂	166.18	Carboxylic acid	Synthetic intermediate
5-(4-(2,6-Difluorophenoxy)-3-isopropoxy-5-methyl-1H-pyrazol-1-yl)-2-methoxypyridine	C₁₉H₂₀F₂N₂O₃	374.37	Difluorophenoxy, isopropoxy	DHODH inhibitor candidate

Notes:

• Pyridine vs. Benzonitrile : The benzonitrile analog (C₁₅H₁₅N₃O) replaces the pyridine with a nitrile group, increasing lipophilicity (logP ~2.8 predicted) compared to the target compound.
• Carboxylic Acid Derivative : The polar carboxylic acid group (C₈H₁₀N₂O₂) may reduce blood-brain barrier penetration but improve solubility for formulation.

Bioactivity and Pharmacological Potential

While direct data for the target compound are absent, insights from related compounds include:

• Antiviral Activity : Cyclopenta[c]pyridine derivatives inhibit viral replication by targeting enzymes like reverse transcriptase.
• Antibacterial Effects : Pyrazole-pyridine hybrids disrupt bacterial cell wall synthesis.
• DHODH Inhibition : Pyridine-pyrazole analogs (e.g., compound 19c in ) block human dihydroorotate dehydrogenase (DHODH), a target in autoimmune diseases.

Physicochemical Properties

Predicted properties for the target compound (based on analogs):

• logP : ~2.5 (moderate lipophilicity, comparable to benzonitrile analog).
• Solubility : Moderate aqueous solubility due to the methoxy linker.
• pKa : ~5.4 (similar to pyrimidine-thione derivative), suggesting ionization at physiological pH.